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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996

Technical Guide: Octylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on octylamine, a primary aliphatic amine.
Octylamine serves as a versatile intermediate in the synthesis of various organic chemicals,
surfactants, and pharmaceuticals.[1]

Chemical Identity and Molecular Properties

Octylamine, also known as 1-aminooctane or caprylamine, is an 8-carbon primary aliphatic
amine.[2][3] It is a colorless to yellow liquid characterized by an ammonia-like odor.[3]

Data Presentation: Core Properties

The fundamental molecular properties of octylamine are summarized in the table below for
quick reference.

Property Value Source
Molecular Formula C8H19N [21[41[5]
Molecular Weight 129.24 g/mol [2][5]
Linear Formula CH3(CH2)7NH2

CAS Registry Number 111-86-4 [21[41[5]
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Methodology for Property Determination

The molecular formula and weight of a compound like octylamine are not determined through
experimental protocols in a laboratory setting for each use. Instead, they are fundamental
properties derived from its validated chemical structure.

» Structural Elucidation: The connectivity of atoms (the carbon backbone and the position of
the amine group) is determined using analytical techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

o Formula Calculation: Once the structure (CH3(CH2)7NH2) is confirmed, the molecular
formula is derived by counting the number of atoms of each element (8 Carbon, 19
Hydrogen, 1 Nitrogen).[2][4]

e Molecular Weight Calculation: The molecular weight is calculated by summing the atomic
weights of all atoms in the formula, using the standard atomic weights from the periodic
table.[2][4]

Logical Workflow

The process of determining these core chemical properties follows a straightforward logical
path from structure to formula to weight.
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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